4-Methylphenyl 2-[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate

• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• IUPAC Name: (4-methylphenyl) 2-(4,6-dimethoxypyrimidin-2-yl)oxybenzoate
• InChI: InChI=1S/C20H18N2O5/c1-13-8-10-14(11-9-13)26-19(23)15-6-4-5-7-16(15)27-20-21-17(24-2)12-18(22-20)25-3/h4-12H,1-3H3
• InChI Key: IXFVFOGZYXVQIV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2OC3=NC(=CC(=N3)OC)OC

Description

4-Methylphenyl 2-[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as MDPB or MDMB-CHMICA.

Mechanism of Action

MDPB binds to the CB1 and CB2 receptors in the endocannabinoid system, leading to the activation of downstream signaling pathways. This activation can result in a range of physiological and psychoactive effects, including analgesia, sedation, and altered perception.
Biochemical and Physiological Effects:
MDPB has been shown to have a range of biochemical and physiological effects, including altered perception, sedation, and analgesia. It has also been shown to affect heart rate, blood pressure, and body temperature. MDPB has been found to have a high affinity for the CB1 receptor, which is primarily responsible for its psychoactive effects.

Advantages and Limitations for Lab Experiments

MDPB has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, its use in lab experiments is limited by its potential for abuse and the lack of long-term safety data.

Future Directions

There are several potential future directions for research on MDPB. One area of interest is its potential use as a therapeutic agent in the treatment of various diseases. Another area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Additionally, further research is needed to better understand the long-term effects of MDPB use and its potential for abuse.

Synthesis Methods

MDPB can be synthesized through the reaction of 4-methylbenzoic acid and 4,6-dimethoxypyrimidine-2-amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

MDPB has been used in scientific research as a synthetic cannabinoid receptor agonist. It has been shown to bind to the CB1 and CB2 receptors in the endocannabinoid system, which can lead to a range of physiological and psychoactive effects. MDPB has also been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, obesity, and neurodegenerative disorders.